![molecular formula C14H20N2OS B215735 N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide](/img/structure/B215735.png)
N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1950s and has been extensively studied for its potential as a psychoactive drug. However, due to its high abuse potential, it has not been approved for medical use. Instead, it has been used as a research tool to study the mechanisms of action of other drugs.
Mechanism of Action
N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide acts as a dopamine transporter blocker, which means that it inhibits the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can result in a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The primary effect of this compound is an increase in dopamine levels in the brain. This can lead to a variety of physiological and biochemical effects, including increased locomotor activity, increased heart rate, and increased blood pressure. Additionally, this compound has been shown to have anxiolytic effects, which means that it can reduce anxiety in animals.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful reference compound for studying the effects of other drugs on the dopamine transporter. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective research tool.
One limitation of using this compound in lab experiments is that it has a high abuse potential and is not approved for medical use. This makes it difficult to study the effects of this compound in humans. Additionally, the effects of this compound on other neurotransmitters and receptors in the brain are not well understood.
Future Directions
There are several future directions for research involving N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide. One area of research is the development of new drugs that target the dopamine transporter. By studying the binding of these drugs to the dopamine transporter in the presence of this compound, researchers can gain a better understanding of the mechanisms of action of these drugs.
Another area of research is the study of the effects of this compound on other neurotransmitters and receptors in the brain. By studying the effects of this compound on these other systems, researchers can gain a better understanding of the complex interactions between different neurotransmitters in the brain.
Finally, this compound could be used as a tool for studying the effects of drugs on the dopamine system in humans. By studying the effects of this compound in humans, researchers can gain a better understanding of the potential therapeutic uses of drugs that target the dopamine system.
Synthesis Methods
The synthesis of N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide involves the reaction of 2-methoxyphenylacetonitrile with thioacetamide in the presence of sodium ethoxide. The resulting product is then reduced with lithium aluminum hydride to yield this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide has been used extensively in scientific research to study the mechanisms of action of other drugs. It has been used as a reference compound to study the binding of other drugs to the dopamine transporter. This compound has also been used to study the effects of other drugs on the release of dopamine in the brain. Additionally, this compound has been used to study the effects of drugs on the locomotor activity of animals.
properties
Molecular Formula |
C14H20N2OS |
---|---|
Molecular Weight |
264.39 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-3-methylpiperidine-1-carbothioamide |
InChI |
InChI=1S/C14H20N2OS/c1-11-6-5-9-16(10-11)14(18)15-12-7-3-4-8-13(12)17-2/h3-4,7-8,11H,5-6,9-10H2,1-2H3,(H,15,18) |
InChI Key |
LSSIYICKQKLZCH-UHFFFAOYSA-N |
SMILES |
CC1CCCN(C1)C(=S)NC2=CC=CC=C2OC |
Canonical SMILES |
CC1CCCN(C1)C(=S)NC2=CC=CC=C2OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.